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Introduction

(S)-4-Methoxydalbergione, also referred to as 4-MD or 4MOD, is a naturally occurring
flavonoid compound isolated from plants such as Dalbergia odorifera and Dalbergia sissoo
Roxb.[1][2][3] Emerging research has highlighted its potential as a potent anticancer agent,
demonstrating significant efficacy in various cancer cell lines.[3] Studies have shown that 4-MD
exerts its antitumor effects by inhibiting cell proliferation, migration, and invasion while inducing
programmed cell death (apoptosis) and autophagy.[1][2] Its mechanisms of action involve the
modulation of several critical signaling pathways implicated in tumorigenesis, including the
JAK2/STAT3, AK/ERK, and NF-kB pathways.[1][2][3] These findings suggest that (S)-4-
Methoxydalbergione is a promising candidate for further investigation in cancer therapy.

Biological Activities and Mechanisms of Action

(S)-4-Methoxydalbergione has been shown to inhibit the growth and progression of multiple
cancers through distinct molecular mechanisms.

e Osteosarcoma: In human osteosarcoma cells, 4-MD suppresses cell growth and induces
apoptosis.[1] The underlying mechanism involves the inhibition of the JAK2/STAT3 signaling
pathway, leading to the downregulation of anti-apoptotic proteins such as Bcl-2, Bcl-xL, and
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Survivin, and the upregulation of apoptotic proteins like procaspase-3 and PARP.[1]
Furthermore, 4-MD inactivates mitogen-activated protein kinases (MAPKs) and the
transcription factor CREB.[1] In vivo studies using a mice xenograft model have confirmed its
ability to inhibit tumor growth.[1]

o Bladder Cancer: Research on human bladder cancer cell lines (J82 and UMUCS3) reveals
that 4-MD inhibits proliferation, migration, and invasion while inducing both apoptosis and
autophagy.[2] The anticancer effects in this context are associated with the suppression of
the AKt/ERK signaling pathway.[2][3]

o Esophageal Carcinoma: In esophageal cancer cells (ECA-109 and KYSE-105), 4-MD
significantly inhibits cell proliferation and migration.[3][4] This effect is achieved by
inactivating the NF-kB signaling pathway, which in turn decreases the production of
inflammatory cytokines like TNF-a and PGE2 and downregulates the expression of
proliferation-associated proteins such as cyclin D1, CDK1, and PCNA.[3][4]

o Astroglioma: Studies have also reported that 4-MD can effectively arrest the cell cycle in the
G2 phase in human astroglioma cells and regulate genes involved in the p53, TNF, and
MAPK signaling pathways.[3]

Data Presentation: In Vitro Efficacy

The following tables summarize the quantitative data from studies on (S)-4-
Methoxydalbergione's effects on cancer cell lines.

Table 1: IC50 Values of (S)-4-Methoxydalbergione in Cancer Cell Lines

. Treatment .
Cell Line Cancer Type IC50 Value . Citation
Duration

| ECA-109 | Esophageal Carcinoma | 15.79 umol/L | 24 hours |[4] |

Table 2: Summary of Molecular Effects of (S)-4-Methoxydalbergione Treatment

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4872761/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4872761/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4872761/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8888913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8888913/
https://www.spandidos-publications.com/10.3892/or.2023.8479
https://www.spandidos-publications.com/10.3892/or.2023.8479
https://pmc.ncbi.nlm.nih.gov/articles/PMC9868687/
https://www.spandidos-publications.com/10.3892/or.2023.8479
https://pmc.ncbi.nlm.nih.gov/articles/PMC9868687/
https://www.spandidos-publications.com/10.3892/or.2023.8479
https://www.benchchem.com/product/b161816?utm_src=pdf-body
https://www.benchchem.com/product/b161816?utm_src=pdf-body
https://www.benchchem.com/product/b161816?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9868687/
https://www.benchchem.com/product/b161816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Cancer Type

Osteosarcoma

Key
Proteins/Pathways
Affected

p-JAK2, p-STAT3

Observed Effect

Inhibition/Downreg
ulation

Citation

[1]

Bcl-2, Bcl-xL, Survivin

Downregulation

[1]

Procaspase-3, PARP

Upregulation of

cleavage

[1]

Bladder Cancer

AKt/ERK Pathway

Inhibition/Suppression

[2]

Esophageal

Carcinoma

NF-kB Pathway

Inactivation

[3]4]

Cyclin D1, CDK1,
PCNA

Downregulation

[4]

| | TNF-a, PGE2 | Decreased Production |[3][4] |

Visualizations: Pathways and Workflows
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Molecular Pathways Targeted by (S)-4-Methoxydalbergione
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General Experimental Workflow for Evaluating 4-MD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b161816#s-4-methoxydalbergione-in-
cancer-cell-line-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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